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Compound of Interest

Compound Name: Cefazedone

Cat. No.: B1668821 Get Quote

For immediate release

This in-depth technical guide provides a comprehensive overview of the solubility of

Cefazedone, a first-generation cephalosporin antibiotic. Designed for researchers, scientists,

and professionals in drug development, this document compiles available quantitative data,

details experimental protocols for solubility determination, and visualizes key biological and

chemical pathways associated with Cefazedone.

Quantitative Solubility Data
The solubility of Cefazedone has been reported in various solvents, with the highest solubility

observed in dimethyl sulfoxide (DMSO). The available data is summarized in the table below

for easy comparison. It is important to note that for some common solvents, only qualitative

descriptions are available in the public domain, indicating a need for further experimental

determination.
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Solvent/Sys
tem

Temperatur
e

Solubility
(mg/mL)

Molar
Solubility
(mM)

Remarks Source(s)

Organic

Solvents

Dimethyl

sulfoxide

(DMSO)

Not Specified 100 182.34

Sonication is

recommende

d.

[1]

Dimethyl

sulfoxide

(DMSO)

Not Specified 125 227.92 - [2]

Methanol Not Specified
Slightly

Soluble
-

Qualitative

description.
[3]

Aqueous

Systems & In

Vivo

Formulations

Water Not Specified - -

Data not

readily

available.

Ethanol Not Specified - -

Data not

readily

available.

Acetone Not Specified - -

Data not

readily

available.

10% DMSO +

40% PEG300

+ 5% Tween

80 + 45%

Saline

Not Specified ≥ 2.08 3.79 Clear

solution;

saturation

unknown.

Recommend

[4]
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ed for in vivo

studies.

10% DMSO +

90% (20%

SBE-β-CD in

Saline)

Not Specified ≥ 2.08 3.79

Clear

solution;

saturation

unknown.

[4]

10% DMSO +

90% Corn Oil
Not Specified ≥ 2.08 3.79

Clear

solution;

saturation

unknown.

Note: The molecular weight of Cefazedone is 548.44 g/mol . Molar solubility was calculated

based on this value.

Experimental Protocols for Solubility Determination
Accurate determination of drug solubility is crucial for drug development. The following are

detailed methodologies for key experiments relevant to determining the solubility of

cephalosporins like Cefazedone.

Shake-Flask Method for Equilibrium Solubility
The shake-flask method is a widely recognized and reliable technique for determining the

equilibrium solubility of a compound.

Principle: An excess amount of the solid drug is agitated in a specific solvent system at a

constant temperature until equilibrium is reached. The concentration of the dissolved drug in

the saturated solution is then determined.

Detailed Methodology:

Preparation: Add an excess amount of Cefazedone to a series of vials containing the

desired solvent (e.g., water, phosphate buffer at various pH levels, ethanol). The amount of

excess solid should be sufficient to maintain a saturated solution throughout the experiment.
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Equilibration: Seal the vials and place them in a shaker bath maintained at a constant

temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined period (typically

24-72 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, cease agitation and allow the undissolved solid to

sediment. Separate the saturated supernatant from the excess solid by centrifugation at a

high speed or by filtration using a chemically inert filter (e.g., 0.22 µm PTFE or PVDF) that

does not adsorb the drug.

Quantification: Accurately dilute an aliquot of the clear supernatant with a suitable mobile

phase. Determine the concentration of Cefazedone in the diluted sample using a validated

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV

detection.

Calculation: Calculate the solubility of Cefazedone in the solvent by back-calculating from

the measured concentration of the diluted sample.

The workflow for the shake-flask method can be visualized as follows:
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Preparation Equilibration Phase Separation Quantification

Add Excess Cefazedone
to Solvent

Agitate at Constant
Temperature (24-72h) Centrifuge or Filter Dilute Supernatant Analyze by HPLC

Cefazedone

Penicillin-Binding Proteins (PBPs)
(e.g., Transpeptidases)

Binds to & Inactivates

Peptidoglycan Cross-linking

Inhibition of

Bacterial Cell Wall Synthesis

Disruption of

Weakened Cell Wall

Leads to

Cell Lysis & Bacterial Death

Results in

Active Cephalosporin
(with intact β-lactam ring)

Inactive Degradation Product
(hydrolyzed β-lactam ring)

Hydrolysis
(e.g., via H₂O, OH⁻, or acid) Further Degradation

Products

Rearrangement/
Fragmentation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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